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Compound of Interest

Compound Name: MRL-650

Cat. No.: B10786935 Get Quote

A specific imaging agent designated "MRL-650" could not be definitively identified in a

comprehensive review of scientific and commercial literature. The term "MRL" is associated

with multiple other scientific and industrial concepts, and while various imaging probes utilize a

"650" designation, this typically refers to the spectral properties of a fluorophore rather than a

specific chemical entity.

Extensive searches for "MRL-650" in the context of a molecular imaging agent, radiotracer, or

fluorescent probe did not yield information on a specific molecule with this name. The acronym

"MRL" is most frequently used in scientific literature to refer to "Maximum Residue Limits" for

substances like pesticides, as determined by regulatory bodies, or "Minimal Risk Levels" for

toxic substances, as defined by the Agency for Toxic Substances and Disease Registry

(ATSDR). In the field of medical imaging, "MRL" is also a common abbreviation for "Magnetic

Resonance Lymphography," a specialized MRI technique.

It is possible that "MRL-650" represents an internal or proprietary compound code that is not

yet widely disclosed in public-facing literature. Alternatively, the name may be a misnomer or a

combination of an entity's name (MRL) and a characteristic, such as an emission wavelength.

Potential Interpretations of "650" in Imaging Probes
The number "650" in the context of imaging agents, particularly in fluorescence imaging,

typically denotes the approximate maximum emission wavelength of a fluorophore in

nanometers. This far-red region of the electromagnetic spectrum is often favored for in vivo
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imaging due to reduced autofluorescence from biological tissues and deeper photon

penetration.

Several commercially available fluorescent dyes have emission maxima around 650 nm,

including:

DyLight 650: A high-performance fluorescent dye used for labeling antibodies and other

proteins.

TSA Vivid Fluorophore Kit 650: Used for tyramide signal amplification in

immunohistochemistry and in situ hybridization.

BDP 630/650: A borondipyrromethene-based fluorophore.

SaraFluor™ 650B: A fluorophore for super-resolution microscopy.

Without further clarification on the chemical nature and biological target of "MRL-650," it is not

possible to provide the detailed application notes, experimental protocols, and signaling

pathway diagrams as requested.

To proceed with generating the requested content, additional information is required to identify

the specific molecule referred to as "MRL-650." Key identifying information would include:

Chemical Structure or Class: (e.g., small molecule, antibody, nanoparticle)

Biological Target: (e.g., a specific receptor, enzyme, or cellular process)

Imaging Modality: (e.g., Fluorescence Microscopy, PET, SPECT, MRI)

Any associated publications or manufacturer details.

Upon receiving more specific information, a comprehensive and accurate set of application

notes and protocols can be developed to meet the needs of researchers, scientists, and drug

development professionals.

To cite this document: BenchChem. [Application Notes and Protocols: MRL-650 for Imaging
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10786935#mrl-650-labeling-for-imaging-studies]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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